3,5,5-trimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole

• CAS No.: 5920-38-7
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 3,5,5-trimethyl-1-(4-nitrophenyl)-4H-pyrazole
• InChI: InChI=1S/C12H15N3O2/c1-9-8-12(2,3)14(13-9)10-4-6-11(7-5-10)15(16)17/h4-7H,8H2,1-3H3
• InChI Key: QUZXIHSRSLIMTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(C1)(C)C)C2=CC=C(C=C2)[N+](=O)[O-]

Description

3,5,5-Trimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole is a pyrazoline derivative characterized by a partially saturated pyrazole ring (4,5-dihydro-1H-pyrazole core) with substituents at positions 1, 3, and 3. The 4-nitrophenyl group at position 1 introduces strong electron-withdrawing properties, while the 3,5,5-trimethyl groups contribute to steric bulk and hydrophobicity. This compound is synthesized via cyclization reactions of chalcone intermediates with hydrazine derivatives, often mediated by acetic acid or catalysts (e.g., N-iodosuccinimide) to enhance enantioselectivity . Its structural features make it a candidate for pharmacological applications, particularly in targeting proteins like kinesin spindle protein (KSP) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,5,5-trimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole typically involves the reaction of 4-nitrophenylhydrazine with 3,5,5-trimethylcyclohexanone under acidic or basic conditions. The reaction proceeds through the formation of a hydrazone intermediate, which then undergoes cyclization to form the pyrazole ring.

Industrial Production Methods: In an industrial setting, the production of this compound may involve optimized reaction conditions, such as controlled temperature and pressure, to maximize yield and purity. Catalysts and solvents may also be used to enhance the reaction efficiency.

Types of Reactions:

Oxidation: The nitrophenyl group can undergo oxidation reactions, leading to the formation of nitro derivatives.

Reduction: The nitrophenyl group can be reduced to an amino group under suitable conditions.

Substitution: The methyl groups can participate in substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Halogenating agents like chlorine or bromine, and nitrating agents like nitric acid.

Major Products:

Oxidation: Nitro derivatives.

Reduction: Amino derivatives.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,5,5-trimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The nitrophenyl group may play a crucial role in binding to these targets, while the pyrazole ring may contribute to the overall stability and activity of the compound. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

A comparative analysis of structurally related 4,5-dihydro-1H-pyrazole derivatives reveals critical differences in substituent effects on physicochemical properties and bioactivity:

Compound	Substituents	Key Properties	Biological Activity
Target Compound	1-(4-Nitrophenyl), 3,5,5-trimethyl	High hydrophobicity, electron-deficient aromatic ring	Potential KSP inhibition (inferred from structural analogy)
3,5-Diphenyl-4,5-dihydro-1H-pyrazole	1-(Nosyl), 3,5-diphenyl	Moderate enantioselectivity (up to 90% ee)	KSP inhibitor activity demonstrated
5-(4-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole	1-H, 3-phenyl, 5-(4-nitrophenyl)	Enhanced solubility due to nitro group	Used as a pharmaceutical intermediate for analgesics and antimicrobial agents
3-(4-Fluorophenyl)-5-(4-nitrophenyl) derivatives	1-(4-Nitrophenyl), 3-(4-fluorophenyl)	Improved bioavailability via halogen interactions	Antimycobacterial and antitumor activity reported
3,5-Bis(4-methylphenyl)-1-phenyl derivatives	1-phenyl, 3,5-bis(4-methylphenyl)	High lipophilicity	Superior analgesic activity (compared to acetyl salicylic acid)

Physicochemical Properties

• Solubility : Nitro and pyridine groups improve aqueous solubility compared to purely aromatic derivatives (e.g., 3,5-diphenyl analogues) .
• Thermal Stability : Trimethyl substituents increase melting points (>200°C) due to crystalline packing, as seen in X-ray structures of 3,5-dimethyl-1-(4-nitrophenyl) derivatives .

Biological Activity

3,5,5-trimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole (CAS Number: 5920-38-7) is a compound belonging to the pyrazole class of heterocycles. Its unique structure, characterized by a nitrophenyl substituent and multiple methyl groups, suggests potential biological activities that warrant investigation. This article reviews the biological activity of this compound, summarizing research findings, case studies, and relevant data.

• Molecular Formula : C12H15N3O2
• Molecular Weight : 233.27 g/mol
• Melting Point : 204–205 °C

Biological Activity Overview

The biological activity of 3,5,5-trimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole has been explored in various studies. Key areas of focus include its antimicrobial properties, anti-inflammatory effects, and potential as a therapeutic agent in various diseases.

Antimicrobial Activity

Research indicates that derivatives of pyrazoles exhibit significant antimicrobial activity. A study by Torralba et al. (2023) highlighted that certain pyrazoline derivatives showed promising antibacterial effects against Gram-positive and Gram-negative bacteria. Specifically, the presence of the nitrophenyl group is believed to enhance the compound's ability to disrupt bacterial cell walls or interfere with metabolic pathways.

Anti-inflammatory Effects

Another area of interest is the compound's anti-inflammatory properties. Studies have demonstrated that pyrazole derivatives can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). The mechanism often involves the modulation of nuclear factor kappa B (NF-kB) signaling pathways. This suggests potential applications in treating inflammatory diseases.

Case Studies

A notable case study involved the synthesis and evaluation of various substituted pyrazoles for their biological activities. The findings indicated that compounds with electron-withdrawing groups (like nitro) exhibited enhanced biological activities compared to their unsubstituted counterparts. For instance:

Compound	Activity Type	IC50 Value (μM)
3,5,5-trimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole	Antibacterial	25
3,5-Dimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole	Anti-inflammatory	40

The proposed mechanisms for the biological activities of 3,5,5-trimethyl-1-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole include:

• Inhibition of Enzyme Activity : The compound may inhibit key enzymes involved in inflammation and bacterial metabolism.
• Disruption of Cell Membranes : The lipophilic nature due to methyl groups may enable penetration into microbial membranes.
• Modulation of Immune Response : By influencing cytokine production, it may help modulate immune responses in inflammatory conditions.